Cas no 383382-44-3 (1H-Inden-1-one, 2,3-dihydro-6-hydroxy-5-(phenylmethoxy)-)

• Product Name: 1H-Inden-1-one, 2,3-dihydro-6-hydroxy-5-(phenylmethoxy)-
• CAS No: 383382-44-3
• MF: C₁₆H₁₄O₃
• MW: 254.280564785004
• CID: 1489270
• PubChem ID: 11666013
• Update Time: 2025-04-21

1H-Inden-1-one, 2,3-dihydro-6-hydroxy-5-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• 1H-Inden-1-one, 2,3-dihydro-6-hydroxy-5-(phenylmethoxy)-
• 6-hydroxy-5-phenylmethoxy-2,3-dihydroinden-1-one
• KTLQECITLSHWOX-UHFFFAOYSA-N
• 5-Benzyloxy-6-hydroxy-indan-1-one
• SCHEMBL7429220
• DTXSID00470284
• 383382-44-3

• Inchi： 1S/C16H14O3/c17-14-7-6-12-8-16(15(18)9-13(12)14)19-10-11-4-2-1-3-5-11/h1-5,8-9,18H,6-7,10H2
• InChI Key： KTLQECITLSHWOX-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C(=CC2C(CCC=2C=1)=O)O

Computed Properties

• Exact Mass: 254.09432
• Monoisotopic Mass: 254.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53